2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)aniline

• IUPAC Name: 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C17H15ClF6N4/c18-12-7-11(17(22,23)24)9-26-15(12)28-5-3-27(4-6-28)14-2-1-10(8-13(14)25)16(19,20)21/h1-2,7-9H,3-6,25H2
• InChI Key: UVJMOKZXSIOCQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)N)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C17H15ClF6N4
• Molecular Weight: 424.8 g/mol

Description

2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C17H15ClF6N4 and its molecular weight is 424.78. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives in Therapeutic Use

Piperazine, a nitrogen-containing heterocycle, is significant in the rational design of drugs, found in various therapeutic agents including antipsychotics, antidepressants, anticancer, antiviral, and anti-inflammatory drugs. Modifications to the piperazine nucleus can significantly impact the medicinal potential of the resultant molecules, suggesting a broad spectrum of potential applications for derivatives like 2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)aniline. The versatility of piperazine-based molecules in drug discovery is supported by their emergence as pharmacophores for designing drug-like elements for numerous diseases (Rathi, Syed, Shin, & Patel, 2016).

Anti-mycobacterial Applications

Piperazine and its analogues have been shown to be crucial building blocks in anti-mycobacterial compounds, particularly against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This highlights the potential of piperazine derivatives in addressing global health challenges related to tuberculosis. The design and structure-activity relationship of these compounds are critical in the development of safer, selective, and cost-effective anti-mycobacterial agents (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

Environmental Applications

Piperazine-based compounds, such as semi-aromatic polyamide thin film composite membranes prepared through interfacial polymerization, have shown significant promise in water treatment and desalination. These membranes are pivotal in reverse osmosis and nanofiltration processes, highlighting the environmental applications of piperazine derivatives in providing solutions to global water scarcity and purification challenges (Gohil & Ray, 2017).